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Compound of Interest

Compound Name: Sofosbuvir impurity N

Cat. No.: B10799905

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of

known and potential genotoxic impurities (GTIs) in Sofosbuvir. The methodologies outlined are

based on current analytical practices and are intended to support the development and quality

control of this critical antiviral drug.

Introduction to Genotoxic Impurities in Sofosbuvir
Sofosbuvir is a cornerstone in the treatment of Hepatitis C, functioning as a prodrug that, once

metabolized, inhibits the HCV NS5B RNA-dependent RNA polymerase, thereby terminating

viral replication.[1] During the synthesis and storage of the active pharmaceutical ingredient

(API), or through degradation, various impurities can arise.[2] Some of these, classified as

genotoxic impurities, have the potential to damage DNA and are therefore of significant

concern, necessitating their control at trace levels.[3]

Forced degradation studies under stress conditions such as acid and base hydrolysis, and

oxidation have been instrumental in identifying potential degradation products of Sofosbuvir.[4]

Furthermore, in silico toxicity prediction software can be employed to assess the genotoxic

potential of identified impurities.[3][5]
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Identified Potential Genotoxic Impurities
Based on forced degradation studies and known synthetic pathways, several potential

genotoxic impurities in Sofosbuvir have been identified. While not all have been definitively

classified as genotoxic, their potential for DNA interaction warrants careful monitoring.

Impurity
Name/Identifie
r

Molecular
Formula

Molecular
Weight ( g/mol
)

Origin
Potential
Genotoxic
Moiety

Acid Degradation

Product (DP I)
C16H18FN2O8P 416.30 Degradation Phosphate ester

Base

Degradation

Product A

C16H25FN3O9P 453.13 Degradation
Phosphoramidat

e

Base

Degradation

Product B

C13H19FN3O9P 411.08 Degradation
Phosphoramidat

e

Oxidative

Degradation

Product

C22H27FN3O9P 527.15 Degradation
Oxidized

functional groups

Sofosbuvir

Impurity 11
C10H13FN2O5 260.22 Synthesis Unspecified

Sofosbuvir

Impurity 74
C13H19FN3O9P 411.28

Synthesis/Metab

olism

Phosphoramidat

e

Sofosbuvir

Impurity 93
C16H18FN2O8P 416.30 Synthesis Phosphate ester

Analytical Methodologies
The primary analytical technique for the quantification of genotoxic impurities in Sofosbuvir is

Liquid Chromatography-Mass Spectrometry (LC-MS), particularly with a tandem mass

spectrometer (MS/MS), due to its high sensitivity and selectivity required for trace-level
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analysis.[6] High-Performance Liquid Chromatography (HPLC) with UV detection can also be

employed, especially for impurities with strong UV chromophores.[7]

LC-MS/MS Method for Quantitative Analysis
This protocol outlines a general, validated method for the simultaneous quantification of

multiple potential genotoxic impurities in Sofosbuvir.

3.1.1. Experimental Protocol

Sample Preparation:

Accurately weigh 100 mg of the Sofosbuvir drug substance into a 10 mL volumetric flask.

Dissolve and dilute to volume with a suitable solvent (e.g., 50:50 acetonitrile:water). This

solution has a concentration of 10 mg/mL.

Prepare a series of calibration standards by spiking known concentrations of the genotoxic

impurity reference standards into a solution of the Sofosbuvir API.

Chromatographic Conditions:

Instrument: UPLC-MS/MS system

Column: Zorbax SB C18, 4.6 x 50 mm, 5 µm[6]

Mobile Phase A: 0.1% Formic acid in water[4]

Mobile Phase B: Acetonitrile[4]

Flow Rate: 0.5 mL/min

Injection Volume: 10 µL

Column Temperature: 40 °C

Gradient Program:

0-1 min: 10% B
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1-5 min: 10-90% B

5-6 min: 90% B

6-6.1 min: 90-10% B

6.1-8 min: 10% B

Mass Spectrometric Conditions:

Ionization Mode: Electrospray Ionization (ESI), Positive[8]

Detection Mode: Multiple Reaction Monitoring (MRM)

Source Temperature: 325 °C[9]

MRM Transitions: To be optimized for each specific impurity. For Sofosbuvir, a transition of

m/z 530 → 242.3 can be used.[6]

3.1.2. Method Validation Parameters

The analytical method should be validated according to ICH guidelines, with typical acceptance

criteria presented below.
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Parameter
Typical Acceptance
Criteria

Example Data

Specificity
No interference at the retention

time of the impurities.

Peak purity analysis confirms

no co-eluting peaks.

Limit of Detection (LOD) Signal-to-noise ratio of ≥ 3:1
0.01% (0.04 µg) for a related

impurity[7]

Limit of Quantification (LOQ) Signal-to-noise ratio of ≥ 10:1
0.50% (0.125 µg) for a related

impurity[7]

Linearity (r²) ≥ 0.99
r² ≥ 0.9985 over a range of 4-

8000 ng/mL[9]

Accuracy (% Recovery) 80-120%
99.62% to 99.73% for different

concentrations[10]

Precision (% RSD) ≤ 15%
Intra- and inter-day precision

RSD ≤ 3.8%[6]

Robustness

Insensitive to small, deliberate

changes in method

parameters.

% RSD < 2 for variations in

flow rate and mobile phase

composition.

Visualizations
Experimental Workflow
Caption: Workflow for the quantitative analysis of genotoxic impurities.

Sofosbuvir Metabolic Activation and Degradation
Pathways
Caption: Sofosbuvir metabolic activation and potential degradation pathways.

Conclusion
The control of genotoxic impurities in Sofosbuvir is a critical aspect of ensuring its safety and

quality. The analytical methodologies and protocols described in this document provide a
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framework for the reliable quantification of these impurities at trace levels. Adherence to

rigorous method validation in accordance with ICH guidelines is essential for regulatory

compliance and patient safety. Continuous monitoring and characterization of new impurities

that may arise from changes in synthetic routes or storage conditions are also crucial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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